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For Researchers, Scientists, and Drug Development Professionals

Introduction
CL15H6 is a pH-sensitive cationic lipid that has demonstrated significant promise as a

component of lipid nanoparticles (LNPs) for the targeted delivery of genetic material, such as

small interfering RNA (siRNA) and messenger RNA (mRNA). Its unique properties facilitate

efficient encapsulation of nucleic acids and promote their release into the cytoplasm of target

cells, a critical step for therapeutic efficacy. These application notes provide a comprehensive

overview of the use of CL15H6 in research settings, including detailed protocols for the

formulation of CL15H6-containing LNPs, their application in in vitro and in vivo gene delivery,

and relevant quantitative data to guide experimental design.

Data Presentation
Table 1: Physicochemical Properties and In Vitro
Efficacy of Optimized CL15H6/ESM-LNPs for siRNA
Delivery
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CL15H6:ESM
Molar Ratio

Diameter (nm)
siRNA
Encapsulation
Efficiency (%)

IC50 for Gene
Silencing in
HeLa-dluc
cells (nM
siRNA)

Cytotoxicity
(at 50 nM
siRNA)

30:70 ~25 >90% 20 Negligible

40:60 ~22 >90% ~10 Negligible[1]

50:50 ~23 >90% ~10 Negligible

60:40 ~24 >90% ~10 Negligible

70:30 ~26 >90% ~10 Negligible

Data summarized from optimization studies of CL15H6 and egg sphingomyelin (ESM) based

LNPs. The optimized formulation with a CL15H6/ESM molar ratio of 40/60 exhibited the

smallest diameter and potent gene silencing activity.[1]

Signaling Pathway and Mechanism of Action
The precise signaling pathways activated by CL15H6-LNPs are not fully elucidated; however,

the mechanism of cellular uptake and endosomal escape is understood to follow a pattern

characteristic of pH-sensitive cationic lipids.
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Start

Prepare Lipid Stock
(CL15H6, Helper, Chol, PEG-Lipid)

in Ethanol

Prepare Nucleic Acid
(siRNA/mRNA) in
Aqueous Buffer

Microfluidic Mixing
(e.g., 3:1 Aqueous:Organic Flow Ratio)

Dialysis against PBS
(pH 7.4)

Characterization
(DLS, Encapsulation Efficiency)

Store at 4°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15549462/docs#application-notes-and-protocols-for-
cl15h6-mediated-targeted-gene-delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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